Cas no 387827-37-4 (2-amino-2-(3,5-difluorophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3,5-difluorophenyl)ethan-1-ol
• CAS No: 387827-37-4
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5520772
• PubChem ID: 14853295
• Update Time: 2025-05-20

2-amino-2-(3,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(3,5-DIFLUOROPHENYL)ETHAN-1-OL
• 2-amino-2-(3,5-difluorophenyl)ethanol
• Benzeneethanol, β-amino-3,5-difluoro-
• DTXSID301296249
• SCHEMBL6684774
• 2-Amino-2-(3,5-difluorophenyl)-ethanol
• 387827-37-4
• CS-0433393
• Y11622
• AKOS006345597
• I(2)-Amino-3,5-difluorobenzeneethanol
• ROJBFFNJZLJBJI-UHFFFAOYSA-N
• EN300-1828756
• 2-amino-2-(3,5-difluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9F2NO/c9-6-1-5(8(11)4-12)2-7(10)3-6/h1-3,8,12H,4,11H2
• InChI Key： ROJBFFNJZLJBJI-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(3,5-difluorophenyl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(3,5-difluorophenyl)ethan-1-ol (CAS No. 387827-37-4): Properties, Applications, and Industry Insights

2-amino-2-(3,5-difluorophenyl)ethan-1-ol, identified by its CAS No. 387827-37-4, is a fluorinated amino alcohol derivative gaining traction in pharmaceutical and agrochemical research. This compound features a unique structural motif combining an amino group and a hydroxyl group on an ethane backbone, flanked by a 3,5-difluorophenyl ring. Its molecular formula C₈H₉F₂NO and precise stereochemistry make it valuable for chiral synthesis and drug intermediate applications.

Recent interest in fluorinated compounds like 387827-37-4 has surged due to their enhanced metabolic stability and bioavailability—a hot topic in drug discovery forums. Researchers frequently search for "fluorine in medicinal chemistry" or "chiral building blocks for APIs," aligning with this compound's utility. The 3,5-difluorophenyl moiety is particularly notable for its electron-withdrawing properties, which influence π-stacking interactions in target binding.

From a synthetic perspective, 2-amino-2-(3,5-difluorophenyl)ethan-1-ol serves as a versatile intermediate. Patent literature reveals its use in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—topics trending in AI-driven drug design platforms. Its ethanolamine backbone allows derivatization into esters or carbamates, addressing search queries like "amino alcohol functionalization techniques."

Analytical characterization of CAS 387827-37-4 typically involves HPLC purity analysis (≥98%) and chiral separation methods, reflecting industry demands for "high-precision chiral synthesis." The compound's logP value (predicted ~1.2) and hydrogen bond donor/acceptor count make it relevant to "Lipinski's Rule of Five" discussions—a frequently searched term among medicinal chemists.

In material science, the difluorophenyl group contributes to liquid crystal development, connecting to searches for "fluorinated mesogens." Regulatory databases confirm its non-hazardous status under standard handling, though proper PPE (another high-volume search term) is recommended during lab procedures.

Future applications may exploit its hydrogen bonding capacity in supramolecular chemistry—a growing field in nanotechnology research. As sustainable chemistry gains momentum, synthetic routes using biocatalysis or flow chemistry (both trending keywords) for this compound are being explored.